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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972 Get Quote

Ensuring safety and compliance in the disposal of acetone is a critical aspect of laboratory

management. Acetone, a highly flammable and volatile solvent, is classified as a hazardous

waste and requires strict adherence to disposal protocols to protect personnel and the

environment. This guide provides essential, step-by-step procedures for the safe and compliant

disposal of acetone waste in research, scientific, and drug development settings.

Improper disposal of acetone can lead to significant hazards, including fire, explosion, and

environmental contamination.[1][2] Pouring acetone down the drain is strictly prohibited as it

can damage plumbing, harm aquatic life, and create explosive vapors in sewer systems.[3]

Disposing of liquid acetone in regular trash is also forbidden due to its flammability and

potential to leach into the soil and groundwater.[4]

All laboratories that generate hazardous waste are subject to regulations from the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4] These regulations categorize generators of hazardous waste based on the quantity

produced per month, with specific requirements for each category.

Hazardous Waste Generator Categories
Facilities are categorized as Very Small Quantity Generators (VSQGs), Small Quantity

Generators (SQGs), or Large Quantity Generators (LQGs) based on the amount of hazardous

waste they produce.[4][5] It is crucial to determine your facility's generator status to ensure

compliance with all applicable regulations, which may include obtaining an EPA identification
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number and adhering to specific record-keeping requirements.[4][6] State and local regulations

may be more stringent than federal regulations.[7]

Generator
Category

Monthly Hazardous
Waste Generation

On-Site
Accumulation Time
Limit

On-Site
Accumulation
Quantity Limit

Very Small Quantity

Generator (VSQG)
≤ 100 kg (220 lbs) N/A ≤ 1,000 kg (2,200 lbs)

Small Quantity

Generator (SQG)

> 100 kg (220 lbs) and

< 1,000 kg (2,200 lbs)

≤ 180 days (or ≤ 270

days if waste is

transported over 200

miles)

≤ 6,000 kg (13,200

lbs)

Large Quantity

Generator (LQG)
≥ 1,000 kg (2,200 lbs) ≤ 90 days No limit

Data sourced from the U.S. Environmental Protection Agency (EPA).[4][5][8]

Detailed Protocol for Acetone Waste Disposal
This protocol outlines the standard operating procedure for the accumulation and disposal of

acetone waste in a laboratory setting.

1.0 Objective

To define the procedure for the safe collection, storage, and disposal of waste acetone to

ensure the safety of laboratory personnel and compliance with environmental regulations.

2.0 Scope

This procedure applies to all laboratory personnel who handle and generate acetone waste.

3.0 Personal Protective Equipment (PPE)

Personnel handling acetone waste must wear the following PPE:

Chemical-resistant gloves (e.g., butyl rubber or viton)
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Safety goggles or a face shield

Flame-resistant lab coat

4.0 Materials

Designated hazardous waste container (glass or High-Density Polyethylene - HDPE are

compatible) with a tight-fitting lid.[2][9]

"Hazardous Waste" label

Secondary containment bin

5.0 Procedure

5.1 Waste Collection

Designate a specific container for acetone waste. Do not mix acetone with incompatible

chemicals, such as concentrated sulfuric and nitric acid mixtures, or chloroform in the

presence of a base.[10][11]

Pour waste acetone carefully into the designated container to avoid splashing.

Keep the waste container closed at all times, except when adding waste.[12]

5.2 Container Labeling

Affix a "Hazardous Waste" label to the container.[9]

Clearly write "Acetone Waste" and any other constituents on the label.[9]

Mark the date when the first drop of waste is added to the container (the accumulation start

date).[9]

5.3 Waste Storage

Store the acetone waste container in a designated satellite accumulation area within the

laboratory.
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Place the container in a secondary containment bin to prevent spills.

Store the container in a well-ventilated, cool, and dry area, away from sources of ignition

such as heat, sparks, or open flames.[2][13]

Store in a flammable-proof cabinet.[2][7]

5.4 Disposal

Monitor the accumulation date and volume of waste in the container.

Once the container is full or has reached the accumulation time limit for your generator

status, arrange for disposal.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[7]

Ensure that the waste is transported off-site using a licensed hazardous waste transporter

with a proper hazardous waste manifest.[6]

6.0 Spill Response

In the event of a small spill, evacuate non-essential personnel from the area.

Eliminate all ignition sources.[3]

Ventilate the area.[3]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[3]

Collect the absorbent material and place it in a sealed container for disposal as hazardous

waste.[3]

For large spills, evacuate the area and contact your institution's emergency response team.

Acetone Disposal Workflow
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Caption: Logical workflow for the proper disposal of acetone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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